molecular formula C12H13BrO3 B8293221 6-Bromo-7-methoxy-2,2-dimethyl-chroman-4-one

6-Bromo-7-methoxy-2,2-dimethyl-chroman-4-one

Cat. No.: B8293221
M. Wt: 285.13 g/mol
InChI Key: YZIFHMKTHLEZHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-7-methoxy-2,2-dimethyl-chroman-4-one is a useful research compound. Its molecular formula is C12H13BrO3 and its molecular weight is 285.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13BrO3

Molecular Weight

285.13 g/mol

IUPAC Name

6-bromo-7-methoxy-2,2-dimethyl-3H-chromen-4-one

InChI

InChI=1S/C12H13BrO3/c1-12(2)6-9(14)7-4-8(13)11(15-3)5-10(7)16-12/h4-5H,6H2,1-3H3

InChI Key

YZIFHMKTHLEZHI-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=O)C2=CC(=C(C=C2O1)OC)Br)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 7-methoxy-2,2-dimethyl-chroman-4-one (Compound 1, 5.81 g, 28.2 mmol) in anhydrous N,N-dimethylformamide (15 mL) under argon at 25° C. was added N-bromosuccinimide (5.02 g, 33.8 mmol). The mixture was stirred at ambient temperature for 12 h. The product was extracted with diethyl ether. The organic layers were washed with water, brine, and dried over Na2SO4. The filtered solvent was concentrated in vacuo and purified by column chromatography (silica gel, 5% ethyl acetate in hexane) to give the title compound as a white solid.
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5.81 g
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5.02 g
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15 mL
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Synthesis routes and methods II

Procedure details

To a solution of 6-bromo-7-hydroxy-2,2-dimethyl-chroman-4-one (Compound 3, 2.00 g, 7.4 mmol) in acetone (100 mL) were added potassium carbonate (500 mg) and iodomethane (5.22 g, 36.8 mmol). The mixture was then heated to reflux for 2 h. After cooling to room temperature, water was added to the mixture until all solids dissolved. The resulting solution was then extracted with diethyl ether, washed with brine, dried (MgSO4) and concentrated at reduced pressure to give a yellow residue. Purification by flash chromatography (silica gel, 95:5 hexane/ethyl acetate) gained the title compound as a white solid.
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2 g
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500 mg
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5.22 g
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100 mL
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